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Compound of Interest

Compound Name: Citrocin

Cat. No.: B15566949

Get Quote

Immediate Safety and Logistical Information for the Safe Handling and Disposal of Citreoviridin

Citreoviridin is a mycotoxin that necessitates careful handling and adherence to strict disposal

protocols to ensure the safety of laboratory personnel and the environment.[1] It is classified as

highly toxic and poses significant health risks.[2][3][4] This guide provides detailed, step-by-

step procedures for the proper disposal of Citreoviridin and contaminated materials.

Hazard Summary
Citreoviridin is associated with a range of health hazards, necessitating the use of appropriate

personal protective equipment (PPE) and handling procedures at all times. It is fatal if

swallowed and toxic in contact with skin or if inhaled.[2][3][4] It is also suspected of damaging

fertility or the unborn child.[2][3]
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Hazard Classification GHS Hazard Code Description

Acute Toxicity, Oral H300 Fatal if swallowed[2][3]

Acute Toxicity, Dermal H311
Toxic in contact with skin[2][3]

[4]

Acute Toxicity, Inhalation H331 Toxic if inhaled[2][3]

Skin Irritation H315 Causes skin irritation[2][3][4]

Eye Irritation H319
Causes serious eye irritation[2]

[3][4]

Reproductive Toxicity H361
Suspected of damaging fertility

or the unborn child[2][3]

Specific Target Organ Toxicity H335
May cause respiratory

irritation[2][3][4]

Experimental Protocols: Disposal of Citreoviridin
Waste
The following protocol outlines the required steps for the safe disposal of pure Citreoviridin and

materials contaminated with it.

1. Personal Protective Equipment (PPE):

Before handling Citreoviridin, ensure you are wearing the appropriate PPE:

Chemical-resistant gloves (inspect before use)

A lab coat or protective clothing[3][4]

Safety goggles and a face shield for eye and face protection[3][4]

In case of inadequate ventilation or when handling powders, wear respiratory protection.

[4]

2. Waste Segregation and Collection:
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All materials that have come into contact with Citreoviridin must be treated as hazardous

waste. This includes:

Pure Citreoviridin

Contaminated labware (e.g., pipette tips, vials, flasks)

Contaminated PPE (gloves, disposable lab coats)

Spill cleanup materials

Collect all Citreoviridin waste in a designated, leak-proof, and clearly labeled hazardous

waste container.[4]

The container must be kept securely closed except when adding waste.[5][6]

Do not mix Citreoviridin waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) office.

3. Spill Management:

In the event of a spill, evacuate the immediate area and alert others.

If safe to do so, prevent the spread of the spill.

For solid spills, use dry cleanup procedures to avoid generating dust.[4]

Place all contaminated cleanup materials into the designated hazardous waste container.[4]

Decontaminate the spill area according to your institution's established procedures for

hazardous materials.

4. Final Disposal:

All Citreoviridin waste must be disposed of through an authorized hazardous waste collection

service.[4]

Contact your institution's EHS office to arrange for a pickup of the hazardous waste.
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Do not dispose of Citreoviridin waste by:

Pouring it down the drain[6]

Evaporating it in a fume hood[6]

Placing it in the regular trash[6]

Citreoviridin Disposal Workflow
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Caption: Workflow for the safe disposal of Citreoviridin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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